Cas no 1185311-16-3 (α,α-Dimethyl-4-(phenylthio)methylbenzeneacetonitrile)
1185311-16-3 structure
Product Name:α,α-Dimethyl-4-(phenylthio)methylbenzeneacetonitrile
CAS No:1185311-16-3
MF:C17H17NS
MW:267.38858294487
MDL:MFCD12761252
CID:1040817
PubChem ID:45789226
Update Time:2025-04-20
α,α-Dimethyl-4-(phenylthio)methylbenzeneacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile
- 2-Methyl-2-(4-((phenylthio)methyl)-phenyl)propanenitrile
- 2-methyl-2-(4-(phenylthiomethyl)phenyl)propanenitrile
- AK103278
- ANW-64942
- CTK8C0597
- KB-231352
- SureCN1558970
- 2-methyl-2-[4-(phenylsulfanylmethyl)phenyl]propanenitrile
- Benzeneacetonitrile,alpha,alpha-dimethyl-4-[(phenylthio)methyl]-
- C17H17NS
- XXGMJQMTZISMER-UHFFFAOYSA-N
- 3025AA
- AX8234817
- 2-Methyl-2-{4-[(
- CS-M0470
- CS-14470
- DTXSID10671861
- C12439
- 1185311-16-3
- AKOS015940650
- DB-338542
- SCHEMBL1558970
- 2-Methyl-2-{4-[(phenylsulfanyl)methyl]phenyl}propanenitrile
- α,α-Dimethyl-4-(phenylthio)methylbenzeneacetonitrile
-
- MDL: MFCD12761252
- Inchi: 1S/C17H17NS/c1-17(2,13-18)15-10-8-14(9-11-15)12-19-16-6-4-3-5-7-16/h3-11H,12H2,1-2H3
- InChI Key: XXGMJQMTZISMER-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC1C=CC(=CC=1)C(C#N)(C)C
Computed Properties
- Exact Mass: 267.10817072g/mol
- Monoisotopic Mass: 267.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1
- XLogP3: 4.5
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 417.3±33.0 °C at 760 mmHg
- Flash Point: 206.2±25.4 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
α,α-Dimethyl-4-(phenylthio)methylbenzeneacetonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
α,α-Dimethyl-4-(phenylthio)methylbenzeneacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114867-1g |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM280492-1g |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 95% | 1g |
$384 | 2021-06-16 | |
| Chemenu | CM280492-1g |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 95% | 1g |
$384 | 2022-06-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M91100-1g |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 98% | 1g |
¥3348.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M91100-250mg |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 98% | 250mg |
¥1678.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M91100-100mg |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 98% | 100mg |
¥1008.0 | 2022-04-27 | |
| eNovation Chemicals LLC | D761938-100mg |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 98% | 100mg |
$225 | 2023-09-02 | |
| eNovation Chemicals LLC | D761938-250mg |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 98% | 250mg |
$325 | 2023-09-02 | |
| eNovation Chemicals LLC | D761938-1g |
2-Methyl-2-(4-((phenylthio)methyl)phenyl)propanenitrile |
1185311-16-3 | 98% | 1g |
$580 | 2023-09-02 | |
| TRC | B188823-10mg |
α,α-Dimethyl-4-[(phenylthio)methyl]benzeneacetonitrile |
1185311-16-3 | 10mg |
$ 50.00 | 2022-06-01 |
α,α-Dimethyl-4-(phenylthio)methylbenzeneacetonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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